Cas no 1261752-44-6 (2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile)

• Product Name: 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile
• CAS No: 1261752-44-6
• MF: C₂₀H₁₀F₆N₂O₂
• MW: 424.296025753021
• CID: 4987742
• Update Time: 2025-11-01

2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile

• Inchi： 1S/C20H10F6N2O2/c21-19(22,23)29-16-5-1-3-12(8-16)15-7-14(10-27)18(28-11-15)13-4-2-6-17(9-13)30-20(24,25)26/h1-9,11H
• InChI Key： DIKQXDHSPOIZDL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CN=C(C(C#N)=C1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 617
• XLogP3: 6.2
• Topological Polar Surface Area: 55.1

Additional information on 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile

2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile: A Comprehensive Overview

2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile (CAS No. 1261752-44-6) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has garnered considerable attention for its potential applications in drug discovery and development.

The chemical structure of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile is composed of a nicotinonitrile core substituted with two 3-(trifluoromethoxy)phenyl groups. The presence of the trifluoromethoxy group imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This finding suggests that 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile could be a promising lead compound for the development of anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the potential of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile as an anticancer agent. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings underscore the therapeutic potential of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile in oncology.

The pharmacokinetic properties of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile have also been extensively studied. Research conducted by a team at the University of California revealed that this compound has favorable oral bioavailability and a long half-life in vivo. These attributes are crucial for its potential use as an orally administered therapeutic agent. Additionally, the compound's low toxicity profile further enhances its suitability for clinical applications.

In terms of synthetic chemistry, 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile can be synthesized through a series of well-defined steps. The synthesis typically involves the coupling of 3-(trifluoromethoxy)iodobenzene with nicotinonitrile using palladium-catalyzed cross-coupling reactions. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The safety and environmental impact of 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile have been thoroughly evaluated. Toxicological studies have shown that this compound has a low risk profile when handled according to standard laboratory protocols. Environmental assessments indicate that it does not pose significant ecological risks when disposed of properly.

In conclusion, 2,5-Bis(3-(trifluoromethoxy)phenyl)nicotinonitrile (CAS No. 1261752-44-6) is a versatile and promising compound with a wide range of potential applications in drug discovery and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments in the near future.